Cas no 2168505-77-7 (5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2168505-77-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6440474
• PubChem ID: 165521629
• Update Time: 2025-05-20

5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• EN300-1293290
• 2168505-77-7

• Inchi： 1S/C11H11N3O/c1-8-6-14(9(2)13-8)11-4-3-10(7-15)12-5-11/h3-7H,1-2H3
• InChI Key： WRQDIZAUZOUGRD-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)N1C=C(C)N=C1C

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde

5-(2,4-Dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde: A Versatile Compound in Medicinal Chemistry

5-(2,4-Dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2168505-77-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its distinctive structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular structure of 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde consists of a pyridine ring substituted with a 2,4-dimethylimidazole moiety and a formyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive target for both academic research and industrial applications.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry due to their diverse biological activities. For instance, imidazole derivatives have been extensively investigated for their antifungal, antiviral, and anti-inflammatory properties. The specific structure of 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde offers a unique combination of these properties, making it a valuable candidate for further exploration.

In the context of drug discovery, 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde has been evaluated for its potential as a lead compound in the development of new therapeutic agents. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant activity against a panel of cancer cell lines. The researchers attributed this activity to the compound's ability to disrupt key cellular processes involved in cancer progression.

Beyond its direct biological activity, 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde serves as an important building block in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable intermediate in the preparation of various pharmaceuticals and fine chemicals. For example, it can be used as a starting material for the synthesis of imidazole-based ligands that target specific receptors or enzymes.

The synthetic accessibility of 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the condensation of 5-formylpyridine with 2,4-dimethylimidazole in the presence of an appropriate catalyst. This approach not only simplifies the synthesis but also enhances the yield and purity of the final product.

In addition to its applications in medicinal chemistry, 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde has found utility in other areas of chemical research. For instance, it has been used as a ligand in coordination chemistry to form metal complexes with various transition metals. These complexes have shown interesting catalytic properties and have been applied in asymmetric synthesis and other catalytic transformations.

The environmental impact and safety profile of 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde are also important considerations. Studies have shown that this compound is stable under standard laboratory conditions and does not pose significant environmental or health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during its use and storage.

In conclusion, 5-(2,4-dimethyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2168505-77-7) is a multifaceted compound with broad applications in medicinal chemistry and synthetic chemistry. Its unique structural features and diverse reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.